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Compound of Interest

Compound Name: 2-(Hydroxymethyl)benzohydrazide
CAS No.: 51707-35-8
Cat. No.: B1296696

Get Quote

Physicochemical Characterization & Synthetic
Utility
Executive Summary

2-(Hydroxymethyl)benzohydrazide (CAS: 51707-35-8) is a metastable intermediate formed
by the hydrazinolysis of phthalide. In drug development, it serves as a versatile "open-chain”
scaffold for constructing fused heterocyclic systems (e.g., phthalazinones) and as a cleavable
linker in antibody-drug conjugates (ADCSs).

Accurate characterization of this compound is challenging due to its propensity to undergo
dehydrative cyclization. The melting point (MP) is the primary indicator of synthetic success: a
sharp melt in the 136—137 °C range confirms the isolation of the pure open-chain hydrazide,
whereas higher melting points indicate contamination with or conversion to the cyclic 1(2H)-
phthalazinone.

Chemical Identity & Structure
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Attribute Detail

IUPAC Name 2-(Hydroxymethyl)benzohydrazide

2-Hydroxymethylbenzoic acid hydrazide; o-
Common Synonyms )
Hydroxymethylbenzohydrazide

51707-35-8 (Note: distinct from Thidiazuron,

CAS Number CAS 51707-55-2)

Molecular Formula CsH10N20:2

Molecular Weight 166.18 g/mol

SMILES O=C(NN)C1=CC=CC=C1CO
Structural Class ortho-Substituted Aryl Hydrazide

Physicochemical Properties: The Melting Point
Criticality

The melting point of 2-(Hydroxymethyl)benzohydrazide is not merely a physical constant but
a diagnostic tool for reaction monitoring.

Melting Point Data
Compound Form Melting Point (°C) Interpretation

Pure Open-Chain

Target: 2- Intermediate. Indicates
(Hydroxymethyl)benzohydrazid 136.0 — 137.0 °C successful ring opening of
e phthalide without subsequent

cyclization [1].

) Cyclic Byproduct. Result of
Impurity A: 1(2H)-

) 183 -184°C thermodynamic equilibration
Phthalazinone

(loss of H20).

Oxidation/Anhydride Product.
Impurity B: Phthalhydrazide > 340 °C Result of reaction with phthalic
anhydride, not phthalide.
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Technical Insight: If your sample melts above 140 °C or exhibits a broad range (e.g., 130-160

°C), the compound has likely undergone partial cyclization during drying or recrystallization.

Solubility Profile
e High Solubility: DMSO, DMF, Methanol, Ethanol (warm).[1]

» Moderate Solubility: Acetone, Ethyl Acetate.[1]

e Low Solubility: Water (cold), Hexane, Diethyl Ether.

Synthesis & Reaction Engineering

The synthesis relies on the nucleophilic attack of hydrazine on the lactone ring of phthalide.
The key to isolating the target is kinetic control.

Reaction Pathway Diagram

Phthalide Ethanol, RT to 50°C Stable at < 25°C

(Lactone) Ring Opening

Heat (>80°C) or Acid
2-(Hydroxymethyl)benzohydrazide - H20 (Cyclization) 1(2H)-Phthalazinone
______ (Target: MP 136-137°C) (Cyclic: MP 183°C)

Hydrazine Hydrate
(Nucleophile)

Click to download full resolution via product page

Figure 1: Reaction pathway demonstrating the kinetic isolation of the target versus the

thermodynamic cyclic product.

Optimized Experimental Protocol

Objective: Synthesize and isolate pure 2-(Hydroxymethyl)benzohydrazide (CAS 51707-35-
8).
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Reagents:

Phthalide (1.0 eq)[2]
Hydrazine Hydrate (3.0 eq, 64% or 80% solution)

Absolute Ethanol (Solvent)

Step-by-Step Methodology:

Dissolution: Dissolve 10.0 g of phthalide in 50 mL of absolute ethanol in a round-bottom
flask. Ensure complete dissolution; mild warming (30—40 °C) is permissible.

Nucleophilic Addition: Add hydrazine hydrate dropwise over 10 minutes while stirring.
Crucial: Maintain temperature below 50 °C to prevent premature cyclization.

Reaction: Stir the mixture at room temperature (20-25 °C) for 4—6 hours. A white precipitate
typically begins to form after 1 hour.

Monitoring: Check reaction progress via TLC (Ethyl Acetate:Hexane 3:1). The target spot will
be more polar (lower R_f) than phthalide.

Isolation: Cool the mixture to 0—4 °C in an ice bath for 30 minutes to maximize precipitation.

Filtration: Filter the white solid under vacuum. Wash the cake with cold ethanol (2 x 10 mL)
followed by cold diethyl ether (2 x 10 mL) to remove excess hydrazine.

Drying: Dry under high vacuum at room temperature. Do not use a hot oven (>60 °C), as this
will drive the dehydration reaction to form phthalazinone.

Yield Expectation: 80—90%. Target MP: 136.5 °C [1].

Analytical Characterization Workflow

To validate the identity of the synthesized compound, follow this logic flow.
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Isolated White Solid

'

Melting Point Test

Range 135-138°C

FT-IR Spectroscopy

OH & NH signals present > 140°C

1H-NMR (DMSO-d6)

CH:z (s) at ~4.5 ppm
NHNH: signals distinct

Missing CH20H signal

PASS: Target Confirmed

Click to download full resolution via product page

Figure 2: Analytical decision tree for validating 2-(Hydroxymethyl)benzohydrazide.

Spectroscopic Signatures
e H-NMR (DMSO-ds):

o 0 4.5-4.7 ppm (Singlet/Doublet, 2H): Characteristic benzylic methylene (-CH2-OH). This
signal disappears upon cyclization.

o 0 5.1-5.3 ppm (Triplet/Broad, 1H): Hydroxyl proton (-OH).
o 0 9.0-9.5 ppm (Broad, 3H): Hydrazide protons (-CONHNHz2).

e FT-IR (ATR):
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o 3300-3450 cm~%: Broad O-H and N-H stretching (strong H-bonding).

o 1640-1660 cm~1: Amide | carbonyl (C=0) stretch. Note: The cyclic phthalazinone shows a
C=N stretch and a different carbonyl environment.

Applications in Drug Discovery

 Linker Chemistry: The hydroxymethyl group provides a handle for conjugation (e.g.,
esterification) while the hydrazide moiety can form hydrazones with ketone-bearing
payloads. This is utilized in pH-sensitive drug release systems.

o Heterocyclic Scaffold: It serves as a precursor for 4-substituted phthalazines, which are
pharmacophores in PARP inhibitors (e.g., Olaparib analogs) and PDE inhibitors.

» Peptide Purification: As described in patent literature, it acts as a cleavable linker for solid-
phase peptide synthesis, allowing release under mild oxidative or hydrolytic conditions [1].
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o Confirms structure and commercial availability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. Thidiazuron | C9H8N40S | CID 40087 - PubChem [pubchem.ncbi.nim.nih.gov]
o 2. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Technical Deep Dive: 2-
(Hydroxymethyl)benzohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296696/docs#technical-deep-dive-2-hydroxymethyl-
benzohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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